molecular formula C19H22ClN B5851123 4-benzyl-1-(3-chlorobenzyl)piperidine

4-benzyl-1-(3-chlorobenzyl)piperidine

Cat. No. B5851123
M. Wt: 299.8 g/mol
InChI Key: JQXCIIWXBQIVOS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-benzyl-1-(3-chlorobenzyl)piperidine, also known as BTCP, is a synthetic compound that belongs to the family of piperidine derivatives. It was first synthesized in the 1960s and has been widely studied for its potential therapeutic applications.

Mechanism of Action

4-benzyl-1-(3-chlorobenzyl)piperidine acts as a selective dopamine reuptake inhibitor, meaning it prevents the reuptake of dopamine in the brain, leading to increased levels of dopamine in the synaptic cleft. This results in an increase in dopamine signaling, which is associated with the reward pathway in the brain. This mechanism of action is similar to that of cocaine and other stimulants, which makes 4-benzyl-1-(3-chlorobenzyl)piperidine a potential target for drug development.
Biochemical and Physiological Effects
4-benzyl-1-(3-chlorobenzyl)piperidine has been shown to have a number of biochemical and physiological effects. It increases the release of dopamine, norepinephrine, and serotonin in the brain, leading to increased feelings of pleasure, euphoria, and energy. It also increases heart rate, blood pressure, and body temperature, which are all associated with the effects of stimulants.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-benzyl-1-(3-chlorobenzyl)piperidine in lab experiments is its selectivity for dopamine reuptake inhibition. This makes it a useful tool for studying the role of dopamine in various physiological and behavioral processes. However, due to its stimulant properties, 4-benzyl-1-(3-chlorobenzyl)piperidine can also have unwanted side effects, such as hyperactivity and addiction, which need to be carefully controlled in lab experiments.

Future Directions

There are several potential future directions for research on 4-benzyl-1-(3-chlorobenzyl)piperidine. One area of interest is the development of 4-benzyl-1-(3-chlorobenzyl)piperidine-based drugs for the treatment of depression, anxiety, and addiction. Another area of research is the study of the long-term effects of 4-benzyl-1-(3-chlorobenzyl)piperidine on the brain and behavior, particularly in relation to addiction and withdrawal. Additionally, 4-benzyl-1-(3-chlorobenzyl)piperidine could be used as a tool for studying the role of dopamine in various physiological and behavioral processes, such as learning and memory.

Synthesis Methods

The synthesis of 4-benzyl-1-(3-chlorobenzyl)piperidine involves the reaction of 3-chlorobenzyl chloride with benzylpiperidine in the presence of a base such as potassium carbonate. The resulting product is then purified using column chromatography to obtain pure 4-benzyl-1-(3-chlorobenzyl)piperidine. This method has been optimized over the years to improve the yield and purity of the compound.

Scientific Research Applications

4-benzyl-1-(3-chlorobenzyl)piperidine has been extensively studied for its potential therapeutic applications in various fields of research. It has shown promising results in the treatment of depression, anxiety, and addiction. 4-benzyl-1-(3-chlorobenzyl)piperidine has also been studied for its analgesic properties and has been found to be effective in the management of chronic pain.

properties

IUPAC Name

4-benzyl-1-[(3-chlorophenyl)methyl]piperidine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H22ClN/c20-19-8-4-7-18(14-19)15-21-11-9-17(10-12-21)13-16-5-2-1-3-6-16/h1-8,14,17H,9-13,15H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JQXCIIWXBQIVOS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC1CC2=CC=CC=C2)CC3=CC(=CC=C3)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H22ClN
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

299.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Benzyl-1-(3-chlorobenzyl)piperidine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.